Cas no 1822563-75-6 (Methyl 2-amino-2-(3-chloropyridin-4-yl)acetate)

• Product Name: Methyl 2-amino-2-(3-chloropyridin-4-yl)acetate
• CAS No: 1822563-75-6
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 6171851
• PubChem ID: 130061049
• Update Time: 2025-06-16

Methyl 2-amino-2-(3-chloropyridin-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1822563-75-6
• methyl 2-amino-2-(3-chloropyridin-4-yl)acetate
• EN300-1984265
• Methyl 2-amino-2-(3-chloropyridin-4-yl)acetate

• Inchi： 1S/C8H9ClN2O2/c1-13-8(12)7(10)5-2-3-11-4-6(5)9/h2-4,7H,10H2,1H3
• InChI Key： IIOSZJCQFFAXFK-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1C(C(=O)OC)N

Computed Properties

• Exact Mass: 200.0352552g/mol
• Monoisotopic Mass: 200.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 65.2Ų

Additional information on Methyl 2-amino-2-(3-chloropyridin-4-yl)acetate

Recent Advances in the Synthesis and Applications of Methyl 2-amino-2-(3-chloropyridin-4-yl)acetate (CAS: 1822563-75-6)

Methyl 2-amino-2-(3-chloropyridin-4-yl)acetate (CAS: 1822563-75-6) is a key intermediate in the synthesis of various bioactive compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents and its role in facilitating complex chemical transformations. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential implications for future research.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of Methyl 2-amino-2-(3-chloropyridin-4-yl)acetate as a building block for the synthesis of pyridine-based kinase inhibitors. The researchers utilized this compound to develop a series of potent and selective inhibitors targeting specific kinases involved in cancer progression. The study reported improved pharmacokinetic properties and enhanced target binding affinity, underscoring the compound's versatility in drug design.

In another recent investigation, researchers explored the catalytic asymmetric synthesis of Methyl 2-amino-2-(3-chloropyridin-4-yl)acetate derivatives. The study, published in Organic Letters (2023), employed chiral catalysts to achieve high enantioselectivity, paving the way for the production of optically active intermediates for chiral drugs. This advancement is particularly relevant for the development of therapeutics with reduced side effects and improved efficacy.

Furthermore, a 2023 patent application disclosed a novel method for the large-scale production of Methyl 2-amino-2-(3-chloropyridin-4-yl)acetate with improved yield and purity. The patented process addresses previous challenges related to scalability and cost-effectiveness, making the compound more accessible for industrial applications. This development is expected to accelerate the commercialization of derivatives based on this intermediate.

Emerging research has also identified potential applications of Methyl 2-amino-2-(3-chloropyridin-4-yl)acetate in agrochemicals. A recent study in Pest Management Science (2023) reported its use as a precursor for novel neonicotinoid analogs with improved insecticidal activity and reduced environmental impact. These findings suggest expanding applications beyond pharmaceuticals, highlighting the compound's versatility across different sectors.

In conclusion, recent studies demonstrate that Methyl 2-amino-2-(3-chloropyridin-4-yl)acetate (CAS: 1822563-75-6) continues to be a valuable intermediate in medicinal chemistry and related fields. Its applications in drug discovery, asymmetric synthesis, and agrochemical development underscore its importance in contemporary research. Future investigations may focus on exploring additional derivatives and optimizing synthetic routes to further enhance its utility in various industrial applications.